Cas no 176240-74-7 (5-Pyrimidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester)

5-Pyrimidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester structure
176240-74-7 structure
Product Name:5-Pyrimidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
CAS No:176240-74-7
MF:C9H12N2O2
MW:180.203782081604
CID:112291
PubChem ID:45117341
Update Time:2025-04-18

5-Pyrimidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 2-(1-methylethyl)-, methyl ester
    • Methyl 2-isopropyl-5-pyrimidinecarboxylate
    • methyl 2-isopropylpyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylic acid, 2-(1-methylethyl)-, methyl ester (9CI)
    • 176240-74-7
    • VFGWRXRUDYEXIL-UHFFFAOYSA-N
    • GS2553
    • SY326732
    • MFCD11975559
    • METHYL2-ISOPROPYLPYRIMIDINE-5-CARBOXYLATE
    • methyl 2-(1-methylethyl)-5-pyrimidinecarboxylate
    • SCHEMBL1435071
    • MDL: MFCD11975559
    • Inchi: 1S/C9H12N2O2/c1-6(2)8-10-4-7(5-11-8)9(12)13-3/h4-6H,1-3H3
    • InChI Key: VFGWRXRUDYEXIL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NC(C(C)C)=NC=1)=O

Computed Properties

  • Exact Mass: 180.08996
  • Monoisotopic Mass: 180.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 52.08
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